Cas no 2137605-54-8 (sodium 2-{5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethane-1-sulfinate)

• Product Name: sodium 2-{5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethane-1-sulfinate
• CAS No: 2137605-54-8
• MF: C₁₀H₁₁N₂NaO₃S₂
• MW: 294.325710535049
• CID: 6385558
• PubChem ID: 165953993
• Update Time: 2025-05-26

sodium 2-{5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137605-54-8
• sodium 2-{5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethane-1-sulfinate
• EN300-722567

• Inchi： 1S/C10H12N2O3S2.Na/c1-6-7(2)16-9-8(6)10(13)12(5-11-9)3-4-17(14)15;/h5H,3-4H2,1-2H3,(H,14,15);/q;+1/p-1
• InChI Key： ZNVUUDUDLHZWRK-UHFFFAOYSA-M
• SMILES： S1C(C)=C(C)C2=C1N=CN(C2=O)CCS(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 294.01087885g/mol
• Monoisotopic Mass: 294.01087885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Additional information on sodium 2-{5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethane-1-sulfinate

Sodium 2-{5,6-Dimethyl-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidin-3-Yl}Ethane-1-Sulfinate: A Comprehensive Overview

Sodium 2-{5,6-Dimethyl-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidin-3-Yl}Ethane-1-Sulfinate, also known by its CAS number 2137605-54-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonate esters and features a unique thienopyrimidine scaffold, which has been extensively studied for its potential in drug discovery and materials science. The molecule's structure is characterized by a thienopyrimidine ring system with methyl substituents at positions 5 and 6, an oxo group at position 4, and a sulfonate ester group attached to the ethane chain.

The thienopyrimidine core of this compound is a heterocyclic structure that has garnered attention due to its versatility in accommodating various functional groups. Recent studies have highlighted the importance of such scaffolds in modulating biological activities. For instance, the presence of the sulfonate ester group in Sodium 2-{5,6-Dimethyl-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidin-3-Yl}Ethane-1-Sulfinate suggests potential applications in drug delivery systems, where such groups are often utilized for their ability to enhance solubility and stability.

One of the most notable aspects of this compound is its potential as a precursor for more complex molecules. Researchers have explored the use of similar thienopyrimidine derivatives in the development of kinase inhibitors, which are critical in the treatment of various diseases, including cancer. The methyl substituents on the thienopyrimidine ring may play a role in optimizing the compound's pharmacokinetic properties, such as absorption and bioavailability.

Recent advancements in synthetic methodologies have enabled more efficient routes to prepare Sodium 2-{5,6-Dimethyl-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidin-3-Yl}Ethane-1-Sulfinate. For example, microwave-assisted synthesis has been employed to streamline the formation of the thienopyrimidine ring system. Such techniques not only reduce reaction times but also improve yields, making this compound more accessible for further research and development.

In terms of biological activity, preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties. These findings are particularly promising given the increasing demand for natural and synthetic compounds with such activities in the pharmaceutical industry. Furthermore, the sulfonate ester group may facilitate bioconjugation reactions, opening avenues for its use in targeted drug delivery systems.

The structural uniqueness of Sodium 2-{5,6-Dimethyl-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidin-3-Yl}Ethane-1-Sulfinate also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has been explored in recent studies aimed at developing novel coordination polymers and metalloorganic frameworks (MOFs). These materials hold potential applications in gas storage and catalysis.

In conclusion, Sodium 2-{5,6-Dimethyl-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidin-3-Yl}Ethane-1-Sulfinate (CAS No: 2137605-54_8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an ideal candidate for further exploration in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials engineering.